2-ethyl-N-[2-(2-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]butanamide

• IUPAC Name: 2-ethyl-N-[2-(2-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]butanamide
• InChI: InChI=1S/C18H23N3OS/c1-4-13(5-2)18(22)19-17-14-10-23-11-15(14)20-21(17)16-9-7-6-8-12(16)3/h6-9,13H,4-5,10-11H2,1-3H3,(H,19,22)
• InChI Key: UUHUYROKRHJISE-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)C(=O)NC1=C2CSCC2=NN1C3=CC=CC=C3C
• Molecular Formula: C18H23N3OS
• Molecular Weight: 329.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be quite complex, given the presence of multiple functional groups and rings. The compound contains a thiophene ring, which is a five-membered ring with four carbon atoms and one sulfur atom. It also contains a pyrazole ring, which is a five-membered ring with three carbon atoms and two nitrogen atoms. Additionally, it has ethyl, methylphenyl, and butanamide groups attached.

Scientific Research Applications

Antimitotic Agents and Biological Activities

• Research on chiral isomers of related compounds has demonstrated significant activity in various biological systems, indicating potential as antimitotic agents. The study on ethyl carbamate derivatives highlights the importance of chiral specificity in biological activity, suggesting that similar compounds might be explored for their antimitotic properties and potential therapeutic applications (Temple & Rener, 1992).

Antimicrobial Activity

• A study synthesizing and evaluating the antimicrobial activity of arylazopyrazole pyrimidone clubbed heterocyclic compounds suggests that related compounds could exhibit significant antimicrobial properties. This research underscores the potential of such compounds in developing new antimicrobial agents (Sarvaiya, Gulati, & Patel, 2019).

Catalytic Annulation for Synthesis

• The use of related ethyl compounds in [4 + 2] annulation reactions to synthesize highly functionalized tetrahydropyridines points to their utility in organic synthesis. This work demonstrates the potential of such compounds in facilitating the development of complex organic molecules, which could have various applications in medicinal chemistry and materials science (Zhu, Lan, & Kwon, 2003).

Role in Oxidative Metabolism

• Investigation into the oxidative metabolism of methyl and ethyl tertiary-butyl ethers provides insights into the metabolic pathways and potential toxicological implications of related compounds. Understanding the enzymatic processes involved could inform safety assessments and regulatory decisions for chemicals with similar structures (Turini, Amato, Longo, & Gervasi, 1998).

Mechanism of Action

Target of Action

It’s worth noting that similar compounds, such as indole derivatives, have been found to bind with high affinity to multiple receptors , suggesting a potential for diverse biological activities.

Biochemical Pathways

Related compounds, such as indole derivatives, have been shown to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . This suggests that this compound could potentially affect a wide range of biochemical pathways.

Result of Action

Related compounds have been shown to exhibit a range of biological activities, suggesting that this compound could potentially induce a variety of cellular responses .